1-(6-(4-methoxyphenyl)pyridazin-3-yl)-N-(thiophen-2-ylmethyl)piperidine-3-carboxamide

• IUPAC Name: 1-[6-(4-methoxyphenyl)pyridazin-3-yl]-N-(thiophen-2-ylmethyl)piperidine-3-carboxamide
• InChI: InChI=1S/C22H24N4O2S/c1-28-18-8-6-16(7-9-18)20-10-11-21(25-24-20)26-12-2-4-17(15-26)22(27)23-14-19-5-3-13-29-19/h3,5-11,13,17H,2,4,12,14-15H2,1H3,(H,23,27)
• InChI Key: QRIXRQNTDZSTKB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NN=C(C=C2)N3CCCC(C3)C(=O)NCC4=CC=CS4
• Molecular Formula: C22H24N4O2S
• Molecular Weight: 408.5 g/mol

Description

1-(6-(4-methoxyphenyl)pyridazin-3-yl)-N-(thiophen-2-ylmethyl)piperidine-3-carboxamide is a useful research compound. Its molecular formula is C22H24N4O2S and its molecular weight is 408.52. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Analgesic and Antiparkinsonian Activities

Compounds related to the structure of interest have been synthesized and assessed for their pharmacological properties. For instance, derivatives synthesized from 2-chloro-6-ethoxy-4-acetylpyridine demonstrated significant analgesic and antiparkinsonian activities. These compounds were compared to reference drugs like Valdecoxib® and Benzatropine®, indicating their potential utility in managing pain and Parkinson's disease (Amr, Maigali, & Abdulla, 2008).

Antimicrobial Activity

Chiral linear and macrocyclic bridged pyridines prepared from pyridine-2,6-dicarbonyl dichloride, including structures incorporating thiophene, have been investigated for their antimicrobial efficacy. These compounds showed promise as antibacterial agents, highlighting the potential of structurally similar molecules in combating microbial infections (Al-Salahi, Al-Omar, & Amr, 2010).

Anticancer Activity

Derivatives involving piperazine-2,6-dione and compounds with thiophene elements have been evaluated for their anticancer activities. These studies indicate that certain configurations can target cancer cells, offering a pathway for the development of new therapeutic agents against various cancer types (Kumar, Kumar, Roy, & Sondhi, 2013).

Antiviral Drug Discovery

Research in antiviral drug discovery has explored compounds with complex structures, including those with pyridine and pyrazine moieties. These studies provide valuable insights into the design of antiviral agents, highlighting the versatility of pyridine derivatives in developing new treatments for viral infections (De Clercq, 2009).